Dispiro[2.0.2^{4}.1^{3}]heptane-7-carboxylic acid
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Overview
Description
Synthesis Analysis
The synthesis of Dispiro[2.0.2^4.1^3]heptane-7-carboxylic acid and its derivatives often involves complex organic reactions. For example, the synthesis of conformationally restricted glutamic acid analogues starting from 3-oxocyclobutanecarboxylic acid, using Lewis acid-catalyzed rearrangement, is a key method to construct the spiro[3.3]heptane skeleton, indicative of the intricate steps required to synthesize such compounds (Chernykh et al., 2014).
Molecular Structure Analysis
The molecular structure of Dispiro[2.0.2^4.1^3]heptane-7-carboxylic acid has been studied extensively using X-ray diffraction and charge density distribution methods. The analysis reveals significant insights into the deformation density and Laplacian of the molecule, showing specific features characteristic of polyspirocyclopropanes. Such studies highlight the influence of π-acceptor hydroxycarbonyl substituents and small conformational changes on the bond length distribution within the molecule's skeleton (Yufit et al., 1996).
Chemical Reactions and Properties
Dispiro[2.0.2^4.1^3]heptane-7-carboxylic acid undergoes various chemical reactions, reflecting its reactivity and functional utility in organic synthesis. For instance, electrophilic and free radical additions to spiropentanes illustrate the compound's versatility in forming different reaction products under varied conditions, showcasing its chemical reactivity and potential for further functionalization (Bottini & Cabral, 1978).
Physical Properties Analysis
The physical properties of Dispiro[2.0.2^4.1^3]heptane-7-carboxylic acid derivatives, such as their crystal structures and electron-density distributions, are crucial for understanding the compound's behavior in solid state. The structure of 1-Dispiro[2.0.2.1]heptanecarboxylic acid, for example, reveals the orientation of the carboxylic group and the formation of centrosymmetric dimers in the crystal, providing insights into its solid-state characteristics (Yufit et al., 1993).
Chemical Properties Analysis
The chemical properties of Dispiro[2.0.2^4.1^3]heptane-7-carboxylic acid, including its reactivity and interaction with various chemical reagents, are defined by its unique spirocyclic structure. The compound's ability to undergo specific reactions, such as acid-catalyzed and free-radical-mediated processes, highlights its functional versatility and potential application in synthesizing new chemical entities with unique properties and activities (Adam & Crämer, 1987).
Scientific Research Applications
Synthesis and Structural Analysis
Dispiro[2.0.2^{4}.1^{3}]heptane derivatives have been synthesized through various methods, highlighting their structural uniqueness and potential for further chemical modifications. For instance, Kozhushkov et al. (2003) described the preparation and methanolyses of several dispiro derivatives, emphasizing the stability of the dispiro[2.0.2.1]heptane skeleton under solvolysis conditions, which could be of interest in developing stable molecular frameworks for further chemical exploration (Kozhushkov et al., 2003).
Conformationally Restricted Amino Acids
Chernykh et al. (2014) and Radchenko et al. (2008, 2010) have synthesized conformationally restricted glutamic acid analogues and spirocyclic amino acids, demonstrating the utility of dispiro[2.0.2^{4}.1^{3}]heptane and related structures in mimicking biologically active molecules. These analogues can be used in mechanistic studies or as potential biologically active compounds, offering insights into receptor-ligand interactions and the design of new pharmaceuticals (Chernykh et al., 2014); (Radchenko et al., 2008).
Molecular Rigidity and Coordination Chemistry
Research by Petrukhina et al. (2005) into chalcogen-containing spirocycles has highlighted the use of dispiro compounds as rigid rods in coordination chemistry, potentially enabling the construction of novel metal-organic frameworks with unique properties (Petrukhina et al., 2005).
Novel Synthetic Routes and Applications
Yashin et al. (2019) developed synthetic routes to produce conformationally rigid analogues of glutamic acid and lysine, showcasing the versatility of spirocyclic structures in synthesizing non-natural amino acids that could serve as building blocks for drug development and biochemistry (Yashin et al., 2019).
Biochemical Potential
The production of medium-chain carboxylic acids by Megasphaera sp. MH, as researched by Jeon et al. (2016), demonstrates an application of spiro compounds in biotechnology, potentially for the development of biofuels and biochemicals (Jeon et al., 2016).
Safety and Hazards
The safety information for this compound includes several hazard statements: H315, H319, H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 . Please refer to the MSDS for more detailed safety information .
properties
IUPAC Name |
dispiro[2.0.24.13]heptane-7-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2/c9-6(10)5-7(1-2-7)8(5)3-4-8/h5H,1-4H2,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARGZJFVHDICEJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12C(C23CC3)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
181134-66-7 |
Source
|
Record name | dispiro[2.0.2^{4}.1^{3}]heptane-7-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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